Cas no 882218-57-7 ((2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide)

• Product Name: (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide
• CAS No: 882218-57-7
• MF: C₂₅H₂₀N₄O₃
• MW: 424.451305389404
• CID: 6321575
• PubChem ID: 2176646
• Update Time: 2025-06-29

(2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide
• (Z)-N-(4-methylphenyl)-3-[3-(3-nitrophenyl)-1-phenylpyrazol-4-yl]prop-2-enamide
• AKOS024603770
• F1218-1823
• (Z)-3-(3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)-N-(p-tolyl)acrylamide
• 882218-57-7
• (2Z)-N-(4-methylphenyl)-3-[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-enamide

• Inchi： 1S/C25H20N4O3/c1-18-10-13-21(14-11-18)26-24(30)15-12-20-17-28(22-7-3-2-4-8-22)27-25(20)19-6-5-9-23(16-19)29(31)32/h2-17H,1H3,(H,26,30)/b15-12-
• InChI Key： UWXUPXFFCDIXKE-QINSGFPZSA-N
• SMILES： O=C(/C=C\C1=CN(C2C=CC=CC=2)N=C1C1C=CC=C(C=1)[N+](=O)[O-])NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 424.15354051g/mol
• Monoisotopic Mass: 424.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 92.7Ų

Additional information on (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide

Introduction to (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide (CAS No. 882218-57-7)

(2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide (CAS No. 882218-57-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, a nitro group, and a benzene ring, all of which contribute to its potential biological activities and therapeutic applications.

The chemical structure of (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide is particularly noteworthy due to its conjugated system and the presence of multiple functional groups. The pyrazole ring, known for its biological activity, is a key component in many pharmaceuticals, including anti-inflammatory and antifungal agents. The nitro group, on the other hand, can enhance the compound's reactivity and stability, making it a valuable moiety in drug design.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide exhibits significant anti-inflammatory properties, which could be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antitumor agent. Studies have demonstrated that (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. This property has led to increased interest in its use as a potential chemotherapeutic agent.

The pharmacokinetic properties of (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide have also been studied extensively. Its solubility, stability, and bioavailability are crucial factors that determine its effectiveness as a therapeutic agent. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development into drug formulations.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-ylprop-2-enamide in human subjects. Preliminary results have been promising, with the compound showing minimal side effects and a favorable safety profile. These findings suggest that it has the potential to become a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.

The synthesis of (2Z)-N-(4-methylphenyl)-3-3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-y lprop - 2 - en amide strong > involves several steps, including the formation of the pyrazole ring and the introduction of the nitro group. Various synthetic routes have been developed to optimize yield and purity, with some methods focusing on green chemistry principles to minimize environmental impact.

In conclusion, (2Z)-N-(4-methylphenyl)-3 - 3 - ( 3 - nit ro phen yl ) - 1 - phen yl - 1 H - py raz ol - 4 - yl prop - 2 - en amide strong > ( CAS No . 88 2 2 18 - 57 - 7 ) represents a promising compound with diverse biological activities and therapeutic potential . Ongoing research continues to uncover new applications and improve our understanding of its mechanisms of action , paving the way for its development into effective pharmaceutical products . p >